2-Hydroxymethyl-1,4-benzodioxane

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-ylmethanol
• InChI: InChI=1S/C9H10O3/c10-5-7-6-11-8-3-1-2-4-9(8)12-7/h1-4,7,10H,5-6H2
• InChI Key: GWQOQQVKVOOHTI-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CO
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID101283793
• Molecular Weight: 166.17 g/mol
• CAS RN: 3663-82-9

Description

2-Hydroxymethyl-1,4-benzodioxane (HMBD) is a versatile chemical compound with a wide range of applications in biochemistry and pharmacology. It is an important intermediate in the synthesis of several pharmaceuticals, such as the anti-inflammatory drug ibuprofen and the anti-depressant fluoxetine. HMBD has also been used in the synthesis of other drugs, including the anticonvulsant gabapentin and the antifungal agent itraconazole. Furthermore, HMBD has been used in the synthesis of several other compounds, including polymers, dyes, and other organic compounds.

Scientific Research Applications

Enzymatic Resolution and Synthesis

2-Hydroxymethyl-1,4-benzodioxanes have been effectively resolved using enzyme-mediated, stereoselective acylation, achieving enantiomeric excesses greater than 80%, which can be further upgraded (Ennis & Old, 1992). Additionally, the synthesis of optically active 2-hydroxymethyl-1,4-benzodioxane has been developed as a precursor in the synthesis of various compounds, demonstrating its utility in chemical synthesis (Rouf et al., 2014).

Photocatalytic Applications

A study demonstrated the use of this compound substituted phthalonitrile derivatives in photocatalytic activities, highlighting its potential in environmental applications (Gorduk et al., 2018).

Catalysis and Organic Synthesis

Research has shown that this compound can be used in lipase-catalyzed transesterifications, indicating its relevance in catalysis and organic synthesis processes (Nara et al., 2002).

Enantioselective Synthesis

The compound has been employed in enantioselective synthesis, such as in the production of chiral 1,4-benzodioxanes, showcasing its significance in creating biologically active compounds with specific stereochemistry (Zhou et al., 2018).

Medicinal Chemistry

In medicinal chemistry, 1,4-benzodioxane, a related compound, has been extensively used to design molecules with diverse bioactivities, suggesting potential applications of this compound in this field (Bolchi et al., 2020).

Safety and Hazards

When handling 2-Hydroxymethyl-1,4-benzodioxane, personal protective equipment/face protection should be worn. It should be stored in a dry, cool, and well-ventilated place. Avoid contact with skin, eyes, or clothing. Avoid ingestion and inhalation. Avoid dust formation.

Future Directions

While specific future directions for 2-Hydroxymethyl-1,4-benzodioxane are not mentioned in the sources, its use as an intermediate in the preparation of Guanoxan and its antihepatotoxic activity suggest potential applications in pharmaceuticals.

Synthesis routes and methods

Procedure details

0.5 mole of pyrocatechol were stirred vigorously with 1.5 moles of epichlorohydrin and 1 mole of 10% strength aqueous potassium hydroxide solution at 100° C. After the mixture had been cooled, it was extracted with ether, the ether extract was washed with dilute potassium hydroxide solution and water, dried and evaporated and the product was recrystallized from ethanol. Melting point: 87°-90° C.